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Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide widely used for the control of annual
and perennial grass weeds in a variety of broadleaf crops such as soybeans, cotton, sugar
beets, and vegetables.[1][2][3][4][5][6] It belongs to the aryloxyphenoxypropionate chemical
class, often referred to as "fop" herbicides.[3][4] The herbicidal activity of Quizalofop-ethyl is
primarily attributed to its R-enantiomer, Quizalofop-p-ethyl.[4][7]

This document provides detailed application notes and protocols for the use of Quizalofop-
ethyl-d3 as a certified reference material (CRM) for calibration and accurate quantification of
Quizalofop-ethyl in various matrices. The use of a deuterated internal standard like
Quizalofop-ethyl-d3 is crucial for compensating for matrix effects and variations in sample
preparation and instrument response, thereby ensuring the reliability and accuracy of analytical
data.[8]

Physicochemical Properties of Quizalofop-ethyl

A summary of the key physicochemical properties of Quizalofop-ethyl is presented in the table
below.
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Property Value Reference

) ethyl 2-[4-(6-chloroquinoxalin-
Chemical Name [9]
2-yl)oxy]phenoxy]propanoate

CAS Number 76578-14-8 [9][10][11]
Molecular Formula C19H17CIN204 [11[4115119]
Molecular Weight 372.8 g/mol [11[4119]
Appearance Colorless to pale brown (1I[2]
crystals
Water Solubility 0.3-0.4 mg/L @ 20°C [1][12]
Melting Point 76-77 °C [12]
XLogP3 4.3 [9]

Mode of Action

Quizalofop-ethyl is a systemic herbicide that is absorbed through the leaves of grass weeds
and translocated throughout the plant, accumulating in the meristematic tissues.[1][3][4][7][9]
Its mode of action involves the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).[2]
[31[4][5][7][13] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are
essential components of cell membranes and for energy storage.[2][3][4][5] By inhibiting
ACCase, Quizalofop-ethyl disrupts the production of lipids, leading to a cessation of cell
membrane formation and ultimately, the death of the susceptible grass weed.[2][3][4][5]
Broadleaf crops are generally tolerant to Quizalofop-ethyl due to the presence of an insensitive
form of the ACCase enzyme.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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